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Compound of Interest

Compound Name: Imazalil sulfate

Cat. No.: B129035 Get Quote

Introduction

Imazalil, a widely used systemic fungicide, is crucial in post-harvest treatment to control fungal

diseases in various agricultural products, particularly citrus fruits.[1][2][3] Its effective

application necessitates reliable and sensitive analytical methods for residue monitoring to

ensure food safety and regulatory compliance. Gas chromatography (GC) stands out as a

powerful technique for the determination of Imazalil residues. This document provides detailed

application notes and protocols for the detection of Imazalil using GC-based methods, targeting

researchers, scientists, and professionals in drug development. While often formulated as

Imazalil sulfate for enhanced water solubility, analytical methods typically measure the active

ingredient, Imazalil, following extraction and sample preparation.

Quantitative Data Summary
The following tables summarize the quantitative data from various validated gas

chromatography methods for the determination of Imazalil.

Table 1: Recovery Rates of Imazalil in Different Matrices
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Matrix
Fortification
Level (µg/g)

Recovery Rate
(%)

Analytical
Method

Reference

Lemons 0.1 97.8 GC-NPD [4]

Lemons 1.0 96.5 GC-NPD [4]

Lemons 2.0 93.3 GC-NPD [4]

Lemons 5.0 94.8 GC-NPD [4]

Grapefruit 0.05 90.0 GC-FTD [5]

Lemon 0.05 100.4 GC-FTD [5]

Satsuma

Mandarins
0.02 96.5 GC-ECD [6]

Satsuma

Mandarins
0.2 94.3 GC-ECD [6]

Satsuma

Mandarins
2.5 95.8 GC-ECD [6]

Wheat Grain 0.01 84-88 LC-MS/MS [7]

Barley Straw 0.01 92-108 LC-MS/MS [7]

Table 2: Detection and Quantitation Limits of Imazalil

Matrix
Limit of
Detection
(LOD) (µg/g)

Limit of
Quantitation
(LOQ) (mg/kg)

Analytical
Method

Reference

Lemons 0.05 - GC-NPD [4]

Citrus Fruits 0.01 - GC-FTD [5]

Citrus Fruit 0.001 - GC-ECD [6]

Various - 0.05 GC-MS [7]
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Experimental Protocols
This section details the methodologies for the analysis of Imazalil residues in citrus fruits using

gas chromatography.

Protocol 1: Sample Preparation using Liquid-Liquid
Extraction and Solid-Phase Extraction (SPE)
This protocol is adapted from methods described for the analysis of Imazalil in citrus fruits.[4][5]

[6]

Materials:

Homogenizer or blender

Centrifuge and centrifuge tubes (50 mL)

Solid-Phase Extraction (SPE) cartridges (e.g., diol-bonded silica or ENVI-Carb)

Ethyl acetate (analytical grade)

Dichloromethane (analytical grade)

Methanol (analytical grade)

Sodium sulfate (anhydrous)

Sodium bicarbonate or other base

Hydrochloric acid or sulfuric acid

Rotary evaporator

Vortex mixer

Procedure:
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Homogenization: Weigh a representative portion of the sample (e.g., 10-20 g of whole lemon

or orange) and homogenize it.

Extraction:

Transfer the homogenized sample to a 50 mL centrifuge tube.

Add a suitable volume of ethyl acetate (e.g., 30 mL) and a base (e.g., sodium bicarbonate)

to create basic conditions.

Vortex or shake vigorously for 5-10 minutes.

Centrifuge at 4000-5000 rpm for 5 minutes.

Collect the supernatant (ethyl acetate layer).

Acid-Base Partitioning (Optional Cleanup):

The crude extract can be partitioned with a dilute acid solution (e.g., 0.025 M sulfuric acid)

to remove interfering compounds.[5]

The aqueous layer containing the protonated Imazalil is then made basic, and the analyte

is re-extracted into an organic solvent like ethyl acetate.

Solid-Phase Extraction (SPE) Cleanup:

Condition an SPE cartridge (e.g., diol-bonded silica) with methanol followed by

dichloromethane.[4]

Evaporate the collected ethyl acetate extract to dryness using a rotary evaporator.

Re-dissolve the residue in a small volume of dichloromethane.

Load the re-dissolved sample onto the conditioned SPE cartridge.

Wash the cartridge with a non-polar solvent to remove interferences.

Elute the Imazalil with a more polar solvent, such as methanol.[4]
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Final Preparation:

Evaporate the eluate to dryness.

Reconstitute the residue in a suitable solvent for GC analysis (e.g., ethyl acetate or

toluene).

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis
This protocol provides general conditions for the analysis of Imazalil by GC-MS. Instrument

parameters should be optimized for the specific equipment used.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary column suitable for pesticide analysis (e.g., HP-5MS, DB-5MS, or equivalent)

GC Conditions:

Injector Temperature: 250 - 280 °C

Injection Mode: Splitless

Injection Volume: 1-2 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min)

Oven Temperature Program:

Initial temperature: 80 - 100 °C, hold for 1-2 minutes

Ramp: 10 - 25 °C/min to 280 - 300 °C

Final hold: 5 - 10 minutes

Transfer Line Temperature: 280 - 300 °C
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MS Conditions:

Ionization Mode: Electron Ionization (EI)

Ion Source Temperature: 230 - 250 °C

Quadrupole Temperature: 150 °C

Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis or full scan for

qualitative analysis.

Characteristic Ions for Imazalil (m/z): 173, 215, 217[4]

Visualizations
The following diagrams illustrate the experimental workflow for the analysis of Imazalil.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

